3-(2,4-Bis{[2-(trimethylsilyl)ethoxy]methoxy}phenyl)-4-methyl-7-{[2-(trimethylsilyl)ethoxy]methoxy}-2H-1-benzopyran-2-one

• CAS No.: 554430-36-3
• Molecular Formula: C34H54O8Si3
• Molecular Weight: 675.0 g/mol
• IUPAC Name: 3-[2,4-bis(2-trimethylsilylethoxymethoxy)phenyl]-4-methyl-7-(2-trimethylsilylethoxymethoxy)chromen-2-one
• InChI: InChI=1S/C34H54O8Si3/c1-26-29-13-11-28(40-24-37-16-19-44(5,6)7)22-32(29)42-34(35)33(26)30-14-12-27(39-23-36-15-18-43(2,3)4)21-31(30)41-25-38-17-20-45(8,9)10/h11-14,21-22H,15-20,23-25H2,1-10H3
• InChI Key: VVFKFDFQNUYYFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCOCC[Si](C)(C)C)C3=C(C=C(C=C3)OCOCC[Si](C)(C)C)OCOCC[Si](C)(C)C

Description

3-(2,4-Bis{[2-(trimethylsilyl)ethoxy]methoxy}phenyl)-4-methyl-7-{[2-(trimethylsilyl)ethoxy]methoxy}-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C34H54O8Si3 and its molecular weight is 675.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into 1N HCl (10 mL) (1N HCl solution made using concentrated HCl in 1:1 THF:IPA) was dissolved 3-[2,4-bis-(2-trimethylsilanyl-ethoxymethoxy)-phenyl]-4-bromomethyl-7-(2-trimethylsilanyl-ethoxymethoxy)-chromen-2-one (200 mg, 0.544 mmol) and the resulting mixture was stirred for 24 h at room temperature. The reaction mixture was then diluted with EtOAc (100 mL) and the organic layer washed with water (2×20 mL) and brine (30 mL). The organic layer was dried over Na2SO4, filtered and the organic solvent evaporated to yield the title compound, 3-[2,4-Bis-(2-trimethylsilanyl-ethoxymethoxy)-phenyl]-4-methyl-7-(2-trimethylsilanyl-ethoxymethoxy)-chromen-2-one as a crude solid.